Cas no 871336-84-4 (4-Chloro-3-propyl-2H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4-Chloro-3-propyl-2H-pyrazolo[3,4-d]pyrimidine
• CAS No: 871336-84-4
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• CID: 2143796
• Update Time: 2023-08-04

4-Chloro-3-propyl-2H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-propyl-1H-pyrazolo[3,4-d]pyrimidine
• 1h-pyrazolo[3,4-d]pyrimidine,4-chloro-3-propyl-
• 4-Chloro-3-propyl-2H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C8H9ClN4/c1-2-3-5-6-7(9)10-4-11-8(6)13-12-5/h4H,2-3H2,1H3,(H,10,11,12,13)
• InChI Key： FMJNJDVLTSSZHB-UHFFFAOYSA-N
• SMILES： ClC1C2C(N=CN=1)=NNC=2CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Topological Polar Surface Area: 54.5